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Compound of Interest

Compound Name:
Potassium 1-methyl-4-

trifluoroboratomethylpiperazine

Cat. No.: B1419376 Get Quote

1-Methylpiperazine (1-MPZ) is a cyclic diamine that has emerged as a cornerstone

intermediate in modern organic synthesis.[1] Characterized by a piperazine ring with a methyl

group on one of the nitrogen atoms, its unique structural and chemical properties make it an

invaluable building block across diverse industries, most notably in pharmaceuticals.[2][3] It is a

colorless to pale yellow liquid with a distinct amine-like odor, soluble in water and various

organic solvents.[1][2] The presence of both a tertiary and a secondary amine within the same

molecule imparts a unique reactivity profile, allowing for selective functionalization and making

it a preferred scaffold in drug discovery and development.[4]

This guide provides a comprehensive overview of 1-methylpiperazine, focusing on its principal

synthesis methodologies, a detailed exploration of its critical applications, and the safety

protocols essential for its handling.
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Property Value Reference

CAS Number 109-01-3 [5]

Molecular Formula C₅H₁₂N₂ [6]

Molar Mass 100.165 g·mol⁻¹ [6]

Boiling Point 138 °C (280 °F; 411 K) [6]

Melting Point -6 °C (21 °F; 267 K) [6]

Density 0.903 g/cm³ (at 20°C) [1]

Flash Point 42 °C (108 °F) [1]

pH 11 - 12 (50 g/l in H₂O at 20 °C) [7]

Part 1: Synthesis Methodologies for 1-
Methylpiperazine
The synthesis of 1-methylpiperazine can be achieved through several distinct chemical

pathways. The choice of method is often dictated by factors such as the desired scale

(laboratory vs. industrial), cost of starting materials, and environmental considerations.

Industrial Synthesis: High-Pressure Amination
The predominant industrial method for producing 1-methylpiperazine involves the high-

pressure, high-temperature reaction of diethanolamine with methylamine.[6] This process is

favored for large-scale production due to its efficiency and the relatively low cost of the starting

materials.

Causality: The reaction proceeds via a series of dehydration and cyclization steps, where the

amine groups displace the hydroxyl groups. The high temperature and pressure are

necessary to overcome the activation energy for these transformations and drive the reaction

towards the desired cyclic product. The use of a catalyst, often a mixed metal oxide, is

crucial for facilitating the dehydration steps and improving reaction selectivity.
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Caption: Industrial synthesis of 1-Methylpiperazine.

Laboratory Synthesis: The Eschweiler-Clarke Reaction
A classic and highly reliable laboratory-scale method for synthesizing 1-MPZ is the Eschweiler-

Clarke reaction, which involves the methylation of piperazine.[1] This reductive amination

pathway uses formaldehyde as the source of the methyl group and formic acid as the reducing

agent.

Causality: The reaction begins with the formation of an iminium ion from the reaction of

piperazine with formaldehyde. The formic acid then acts as a hydride donor, reducing the

iminium ion to the methylated amine. Carbon dioxide is released as a byproduct.[1] This

method is advantageous because it avoids the use of hazardous alkylating agents and the

reaction conditions are relatively mild. Controlling the stoichiometry is key to minimizing the

formation of the double-methylated byproduct, 1,4-dimethylpiperazine.

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

piperazine hexahydrate and hydrochloric acid. Heat the mixture to approximately 45°C.

Reagent Addition: Slowly add a pre-mixed solution of formic acid (85%) and formaldehyde

(37%) dropwise to the heated piperazine solution. Maintain the temperature around 50°C

during the addition.[1]

Reaction: After the addition is complete, heat the reaction mixture to reflux. The reaction

progress can be monitored by the cessation of carbon dioxide evolution.[1]
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Work-up: Cool the reaction mixture to 80°C and acidify with hydrochloric acid. Evaporate the

mixture to dryness under reduced pressure to remove water and excess reagents.[1]

Purification: Add methanol to the residue and reflux briefly. Filter the hot solution to remove

any piperazine dihydrochloride byproduct. The filtrate contains the desired 1-

methylpiperazine, which can be further purified by distillation.[1]

Green Synthesis Route: Aminolysis and Hydrogenation
Reflecting the growing demand for sustainable chemical processes, a greener synthesis route

has been developed.[8] This two-step method offers high yields and purity with a more

favorable environmental profile.[8]

Step 1: Aminolysis: Di-methyl oxalate reacts with N-methylethylenediamine in an aminolysis

reaction to form the intermediate, 1-methylpiperazine-2,3-dione.[8]

Step 2: Hydrogenation: The dione intermediate is then subjected to catalytic hydrogenation

using Raney nickel as the catalyst at elevated temperature (150-200°C) and pressure (3.0-

5.0 MPa).[8]

Causality: This pathway is considered "green" because it utilizes less hazardous reagents

and minimizes byproduct formation. The aminolysis step is efficient, and the subsequent

hydrogenation is a clean reduction process where the only byproduct is water. This route

boasts a high conversion rate of N-methylethylenediamine (98.34%) and high selectivity for

1-methylpiperazine (96.72%), leading to an impressive overall yield of 95.11%.[8]
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Caption: Key synthetic routes to 1-Methylpiperazine.

Part 2: Core Applications of 1-Methylpiperazine
The utility of 1-methylpiperazine spans numerous fields, driven by its function as a versatile

intermediate and a functional molecule in its own right.
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Caption: Major application areas for 1-Methylpiperazine.
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Pharmaceutical Synthesis: A Privileged Scaffold
1-MPZ is a crucial building block in the synthesis of a wide array of active pharmaceutical

ingredients (APIs).[3][5] Its incorporation into a drug molecule can enhance properties like

solubility, bioavailability, and receptor binding affinity.[4]

Antihistamines (Cyclizine & Meclizine): 1-MPZ is a key reactant in the synthesis of cyclizine,

an H1-antihistamine used to treat nausea and motion sickness.[1][9][10] The synthesis

typically involves the reaction of benzhydryl bromide with 1-methylpiperazine.[10]

Antidepressants (Mirtazapine): In the synthesis of the tetracyclic antidepressant mirtazapine,

a 1-methyl-3-phenylpiperazine derivative is condensed with a pyridine precursor, followed by

a cyclization step, often mediated by a strong acid like sulfuric acid, to form the final ring

system.[11][12][13]

Erectile Dysfunction (Sildenafil): The piperazine ring is a central feature of sildenafil (Viagra),

and 1-methylpiperazine is a key starting material for the synthesis of its core structure.[1]

Oncology and Other Therapeutic Areas: The 1-methylpiperazine moiety is found in numerous

investigational drugs for cancer treatment, where it is used to inhibit protein kinases involved

in cancer progression.[4][14] It is also a component in the development of anti-prion and

antiproliferative agents.[4]

Carbon Capture Technology
Aqueous amine solutions are the state-of-the-art for post-combustion CO₂ capture. Piperazine

(PZ) and its derivatives, including 1-MPZ, have garnered significant interest as alternatives to

the traditional monoethanolamine (MEA) solvent.[15][16]

Advantages: 1-MPZ exhibits a higher rate of reaction with CO₂ compared to MEA.[15]

Blends containing 1-MPZ, such as with piperazine, show excellent CO₂ capacity and

resistance to thermal and oxidative degradation.[16][17][18] Unlike piperazine, which has

limited solubility, 1-MPZ is liquid at room temperature and allows for the formulation of highly

concentrated, effective solvents.[15]

Challenges: A primary drawback of 1-MPZ-based solvents is their higher volatility compared

to MEA, which can lead to solvent loss in the absorber.[18] Research is ongoing to optimize
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solvent blends to mitigate this issue while retaining high capture efficiency.

Other Industrial Applications
The versatility of 1-MPZ extends to several other industrial domains:

Corrosion Inhibitor: Piperazine compounds, including 1-MPZ, are effective corrosion

inhibitors, particularly in harsh, high-temperature environments, due to their ability to form

protective films on metal surfaces.[2]

Epoxy Curing Agents: It is used in the formulation of epoxy resins, where it acts as a curing

agent, contributing to the final properties of the cured material.[8]

Solvent and Reagent: It serves as a specialized solvent in certain chemical processes and

as a reagent for protecting aryl aldehydes in organic synthesis.[8]

Agrochemicals and Dyes: 1-MPZ is an intermediate in the production of certain pesticides,

herbicides, and industrial dyes.[5]

Part 3: Safety, Handling, and Hazard Management
Despite its utility, 1-methylpiperazine is a hazardous chemical that demands strict adherence to

safety protocols.[5][8]

Primary Hazards:

Corrosivity: It causes severe skin burns and serious eye damage upon contact.[5][7][19]

Toxicity: The compound is harmful if swallowed, inhaled, or in contact with skin.[19][20]

Inhalation can lead to toxic pneumonitis.[5]

Organ Damage: Repeated or prolonged exposure may cause liver damage.[5][8]

Sensitization: It is a skin sensitizer and may cause an allergic skin reaction.[5][20]

Flammability: 1-MPZ is a flammable liquid and vapor.[7][19]
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Self-Validating Protocol: Safe Handling of 1-
Methylpiperazine
This protocol is designed to ensure user safety through a system of checks and required

engineering controls.

Engineering Controls Verification:

Primary Control: All handling of 1-methylpiperazine MUST be conducted within a certified

chemical fume hood to control vapor inhalation.[5]

Secondary Control: An emergency safety shower and eyewash station must be

immediately accessible and verified to be operational before beginning work.[21]

Personal Protective Equipment (PPE) Mandate:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[5][21]

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[5][19]

Body Protection: A chemically resistant lab coat or apron is required. For larger quantities,

an impervious full-body suit should be considered.[21]

Respiratory Protection: In case of inadequate ventilation or for emergency response, a

self-contained breathing apparatus (SCBA) with a full face-piece is necessary.[21]

Handling and Storage Procedures:

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and explosion-proof equipment.[19]

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.

Incompatibilities: Store away from strong acids, oxidizing agents, acid anhydrides, and

acid chlorides.[19]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated area designated

for flammable liquids.[19]

Emergency Response:

Skin Contact: Immediately flush the affected area with large amounts of water for at least

15-30 minutes, removing all contaminated clothing. Seek immediate medical attention.[19]

[21]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids apart. Seek immediate medical attention.[19]

Spills: Evacuate the area. Remove all ignition sources. Contain the spill with an inert

absorbent material (e.g., vermiculite, sand).[19][21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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